![molecular formula C19H20BrNO4 B296677 Methyl 2-{[(2-bromo-4-isopropylphenoxy)acetyl]amino}benzoate](/img/structure/B296677.png)
Methyl 2-{[(2-bromo-4-isopropylphenoxy)acetyl]amino}benzoate
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Overview
Description
Methyl 2-{[(2-bromo-4-isopropylphenoxy)acetyl]amino}benzoate is a chemical compound that belongs to the class of benzamides. It has been widely used in scientific research due to its unique properties.
Mechanism of Action
The mechanism of action of Methyl 2-{[(2-bromo-4-isopropylphenoxy)acetyl]amino}benzoate is not fully understood. However, it is believed to bind to proteins and cause changes in their structure and function. This can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to inhibit the activity of certain enzymes and proteins. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
Methyl 2-{[(2-bromo-4-isopropylphenoxy)acetyl]amino}benzoate has several advantages for lab experiments. It is a fluorescent probe that can be easily detected and measured. It is also relatively easy to synthesize and has a long shelf life. However, there are also limitations to its use in lab experiments. It can be toxic to cells at high concentrations and may interfere with other cellular processes.
Future Directions
There are several future directions for the use of Methyl 2-{[(2-bromo-4-isopropylphenoxy)acetyl]amino}benzoate in scientific research. One direction is the development of new drugs based on its unique properties. Another direction is the use of this compound as a tool to study the binding of small molecules to proteins. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential for use in the treatment of cancer and other diseases.
Conclusion:
This compound is a unique chemical compound that has been widely used in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound for use in the development of new drugs and as a tool for studying the binding of small molecules to proteins.
Synthesis Methods
The synthesis of Methyl 2-{[(2-bromo-4-isopropylphenoxy)acetyl]amino}benzoate involves a series of chemical reactions. The first step involves the reaction of 2-bromo-4-isopropylphenol with acetyl chloride to form 2-acetyl-4-isopropylphenol. The second step involves the reaction of 2-acetyl-4-isopropylphenol with phosgene to form 2-acetyl-4-isopropylphenyl chloroformate. The final step involves the reaction of 2-acetyl-4-isopropylphenyl chloroformate with methyl anthranilate to form this compound.
Scientific Research Applications
Methyl 2-{[(2-bromo-4-isopropylphenoxy)acetyl]amino}benzoate has been widely used in scientific research due to its unique properties. It has been used as a fluorescent probe to study the binding of proteins to DNA. It has also been used as a tool to study the binding of small molecules to proteins. Additionally, this compound has been used in the development of new drugs for the treatment of cancer and other diseases.
Properties
Molecular Formula |
C19H20BrNO4 |
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Molecular Weight |
406.3 g/mol |
IUPAC Name |
methyl 2-[[2-(2-bromo-4-propan-2-ylphenoxy)acetyl]amino]benzoate |
InChI |
InChI=1S/C19H20BrNO4/c1-12(2)13-8-9-17(15(20)10-13)25-11-18(22)21-16-7-5-4-6-14(16)19(23)24-3/h4-10,12H,11H2,1-3H3,(H,21,22) |
InChI Key |
IKDTXTWCPPIVEU-UHFFFAOYSA-N |
SMILES |
CC(C)C1=CC(=C(C=C1)OCC(=O)NC2=CC=CC=C2C(=O)OC)Br |
Canonical SMILES |
CC(C)C1=CC(=C(C=C1)OCC(=O)NC2=CC=CC=C2C(=O)OC)Br |
Origin of Product |
United States |
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